Cas no 1621909-80-5 (4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid)

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core functionalized with an iodine substituent at the 4-position, a nitro group at the 5-position, and a carboxylic acid moiety at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmacologically active compounds or functionalized pyrazole derivatives. The presence of both electron-withdrawing (nitro) and halogen (iodo) groups enhances its reactivity in cross-coupling reactions and nucleophilic substitutions. The carboxylic acid functionality further allows for derivatization or conjugation. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for medicinal chemistry and materials science applications.

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid structure

1621909-80-5 structure

Product Name:4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid

CAS No:1621909-80-5

MF:C₄H₂IN₃O₄

MW:282.980852603912

CID:5219984

Update Time:2026-03-06

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid
- 4-iodo-3-nitro-1H-pyrazole-5-carboxylic acid
- Inchi： 1S/C4H2IN3O4/c5-1-2(4(9)10)6-7-3(1)8(11)12/h(H,6,7)(H,9,10)
- InChI Key： WETDNIDLJRHHAD-UHFFFAOYSA-N
- SMILES： N1C([N+]([O-])=O)=C(I)C(C(O)=O)=N1

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB552237-250 mg	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		250MG	€195.90	2022-03-01
abcr	AB552237-500 mg	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		500MG	€232.80	2022-03-01
abcr	AB552237-1 g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		1g	€257.30	2022-03-01
abcr	AB552237-5 g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		5g	€577.50	2022-03-01
abcr	AB552237-10 g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		10g	€909.90	2022-03-01
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